Cas no 119628-85-2 (2-Cyclopropyl-3H-imidazo4,5-cpyridine)

• Product Name: 2-Cyclopropyl-3H-imidazo4,5-cpyridine
• CAS No: 119628-85-2
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD18305806
• CID: 3676113
• PubChem ID: 12730811
• Update Time: 2025-06-08

2-Cyclopropyl-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine, 2-cyclopropyl-
• 3H-Imidazo[4,5-c]pyridine, 2-cyclopropyl-
• 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine
• 119628-85-2
• CS-0267688
• EN300-1253978
• AKOS012572410
• 2-Cyclopropyl-3H-imidazo4,5-cpyridine

• MDL： MFCD18305806
• Inchi： 1S/C9H9N3/c1-2-6(1)9-11-7-3-4-10-5-8(7)12-9/h3-6H,1-2H2,(H,11,12)
• InChI Key： JWSCYDHGJULRAK-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N=C(C3CC3)NC1=2

Computed Properties

• Exact Mass: 159.079647300Da
• Monoisotopic Mass: 159.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 2-Cyclopropyl-3H-imidazo4,5-cpyridine

Introduction to 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine (CAS No. 119628-85-2)

2-Cyclopropyl-3H-imidazo[4,5-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 119628-85-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a cyclopropyl group in its molecular structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The imidazopyridine core of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This structural configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes. The cyclopropyl substituent further contributes to the compound's unique chemical properties, influencing its solubility, metabolic stability, and binding affinity. These characteristics make it an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on imidazopyridine derivatives due to their demonstrated efficacy in various preclinical studies. Studies have highlighted the potential of this class of compounds in addressing a range of therapeutic challenges, including inflammation, neurodegeneration, and cancer. The cyclopropyl group in 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine has been particularly noted for its ability to enhance binding interactions with specific biological targets, thereby improving the compound's pharmacological activity.

One of the most compelling aspects of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine is its versatility as a chemical scaffold. Researchers have leveraged this compound to develop derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications to the cyclopropyl group or the imidazole ring have yielded compounds with increased potency and reduced toxicity. These findings underscore the importance of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine as a building block for innovative drug discovery efforts.

The synthesis of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal catalysis and flow chemistry techniques. These advancements have not only improved the efficiency of producing 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine but also facilitated the rapid generation of libraries of related compounds for screening purposes.

Preclinical studies have provided valuable insights into the biological activity of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine. These investigations have revealed its potential as an inhibitor of key enzymes involved in disease pathways. For example, research has demonstrated its ability to modulate the activity of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune disorders. Additionally, studies suggest that this compound may interact with other signaling pathways relevant to cancer progression and neurodegenerative diseases.

The pharmacological properties of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine have also been explored in vitro using cellular models. These experiments have shown that the compound exhibits selective toxicity toward certain cancer cell lines while sparing healthy cells. This selectivity is attributed to its ability to disrupt specific molecular targets that are overexpressed in tumor cells. Such findings hold promise for the development of targeted therapies that minimize side effects associated with conventional chemotherapy.

Furthermore, the metabolic stability of 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine has been evaluated through in vitro and in vivo studies. These assessments have indicated that the compound undergoes slow degradation in biological systems, allowing for prolonged exposure to target receptors. This characteristic is particularly advantageous for drug candidates intended for long-term therapeutic use. Additionally, preliminary toxicology studies have shown that 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine exhibits low systemic toxicity at relevant doses.

The future direction of research on 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine includes further optimization of its chemical structure to enhance its pharmacological properties. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can improve binding affinity and reduce off-target effects. These efforts are expected to yield novel derivatives with improved therapeutic potential.

Collaborative efforts between academic institutions and pharmaceutical companies are also driving innovation in this area. By combining expertise in medicinal chemistry, biochemistry, and computational biology, researchers aim to accelerate the translation of preclinical findings into clinical applications. The ultimate goal is to develop safe and effective treatments based on compounds like 2-Cyclopropyl-3H-imidazo[4,5-c]pyridine that address unmet medical needs.

In conclusion,2-Cyclopropyl-3H-imidazo[4,5-c]pyridine (CAS No. 119628-85-2) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve,2-Cyclopropyl-3H-imidazo[4,5-c]pyridine is poised to play a significant role in shaping the future of pharmaceutical innovation.